Cas no 1803799-79-2 (Ethyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate
• CAS No: 1803799-79-2
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4956597
• Update Time: 2025-10-29

Ethyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO3S/c1-2-19-11(18)8-4-3-7(5-16)10(9(8)6-17)20-12(13,14)15/h3-4,17H,2,6H2,1H3
• InChI Key： YXAJTNZGDXMBIS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C=CC(C(=O)OCC)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 2.7
• Topological Polar Surface Area: 95.6

Additional information on Ethyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate

Ethyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate (CAS No. 1803799-79-2): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate (CAS No. 1803799-79-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyanide group, hydroxymethyl moiety, and trifluoromethylthio substituent, offers a versatile platform for the development of novel pharmaceuticals and chemical probes.

The cyanide group in Ethyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate is a key functional group that can participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. The presence of this group can also influence the compound's biological activity, as cyanide derivatives have been shown to exhibit a range of pharmacological properties, including anti-inflammatory and anticancer activities.

The hydroxymethyl moiety is another important structural feature of this compound. This functional group can undergo various chemical transformations, such as oxidation to form carboxylic acids or aldehydes, which can be further modified to create a diverse array of derivatives. In medicinal chemistry, the hydroxymethyl group can also serve as a site for conjugation with other bioactive molecules, enhancing the compound's therapeutic potential.

The trifluoromethylthio substituent is a particularly intriguing aspect of Ethyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate. Fluorine-containing compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoromethylthio group, in particular, has been shown to enhance the lipophilicity and membrane permeability of molecules, which can be crucial for their bioavailability and efficacy.

Recent research has highlighted the potential of Ethyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate in various therapeutic areas. For instance, studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases. Additionally, preliminary data suggest that this compound may have antiproliferative effects on cancer cells, warranting further investigation into its potential as an anticancer agent.

In the context of drug discovery and development, Ethyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate serves as an excellent starting point for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can optimize its pharmacological properties and identify lead compounds with enhanced therapeutic potential. This approach has been successfully applied in the development of several approved drugs and continues to be a cornerstone of modern medicinal chemistry.

The synthesis of Ethyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate typically involves multiple steps, each designed to introduce specific functional groups while maintaining the overall integrity of the molecule. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and organocatalysis, have been employed to achieve high yields and purity levels. These methods not only facilitate the large-scale production of the compound but also enable the synthesis of closely related analogs for further evaluation.

In conclusion, Ethyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate (CAS No. 1803799-79-2) represents a promising compound with significant potential in medicinal chemistry. Its unique combination of functional groups offers a versatile platform for the development of novel therapeutics and chemical probes. Ongoing research continues to uncover new applications and optimize its properties, solidifying its position as an important molecule in the field.